2-({2-[(4-Methoxybenzoyl)amino]acetyl}amino)ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate

• IUPAC Name: 2-[[2-[(4-methoxybenzoyl)amino]acetyl]amino]ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C23H21ClFN3O6/c1-13-19(21(28-34-13)20-16(24)4-3-5-17(20)25)23(31)33-11-10-26-18(29)12-27-22(30)14-6-8-15(32-2)9-7-14/h3-9H,10-12H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key: ZZIUEHPZPFRPAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)OCCNC(=O)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H21ClFN3O6
• Molecular Weight: 489.9 g/mol

Description

2-({2-[(4-Methoxybenzoyl)amino]acetyl}amino)ethyl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C23H21ClFN3O6 and its molecular weight is 489.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Antimicrobial Agents

Compounds with structural similarities to the chemical have been synthesized for antimicrobial applications. For example, the synthesis of formazans from Mannich bases derived from similar heterocyclic compounds has shown moderate antimicrobial activity against pathogenic bacterial and fungal strains (Sah, Bidawat, Seth, & Gharu, 2014). This suggests potential for developing antimicrobial agents from complex molecules incorporating the isoxazole ring and substituted phenyl groups.

Drug Discovery and Development

Another important area of application is in drug discovery, particularly in synthesizing molecules that can interact with specific biological targets. The compound AZD8931, for instance, which shares structural features with the chemical , was synthesized as a potential PET imaging agent for tracking EGFR, HER2, and HER3 signaling in cancers (Wang, Gao, & Zheng, 2014). This illustrates the role such compounds can play in both therapeutic interventions and diagnostic imaging.

Advanced Chemical Synthesis

Compounds with complex structures involving substituted phenyl groups and heterocycles are often subjects of advanced synthetic chemistry research, exploring new synthetic routes or improving existing methodologies. For instance, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, involving steps such as interaction with cyanoacrylate derivatives and arylidinemalononitrile, highlights the intricate chemistry involved in creating molecules with potential pharmacological applications (Mohamed, 2021).